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Compound of Interest

Compound Name: Propyl hexanoate

Cat. No.: B1201940

An in-depth examination of the chemical properties, synthesis, and potential pharmaceutical
applications of Propyl Hexanoate.

Abstract

Propyl hexanoate, a fatty acid ester, is a colorless liquid with a characteristic fruity odor. This
technical guide provides a comprehensive overview of its chemical identity, physicochemical
properties, and established synthesis methodologies. With a focus on its relevance to the
scientific and pharmaceutical sectors, this document details both classical chemical and
modern enzymatic synthesis routes. Furthermore, it explores the potential applications of
propyl hexanoate in drug development, particularly in the context of its solvent properties and
its prospective role as a penetration enhancer in transdermal drug delivery systems. This guide
is intended to be a valuable resource for researchers, chemists, and professionals in the
pharmaceutical industry.

Chemical Identification and Properties

Propyl hexanoate is systematically known by its IUPAC name, propyl hexanoate. Its unique
identifier assigned by the Chemical Abstracts Service is CAS number 626-77-7.[1] It is also
commonly referred to by synonyms such as propyl caproate, n-propyl hexanoate, and caproic
acid propyl ester.[2]
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Physicochemical Data

A summary of the key physicochemical properties of propyl hexanoate is presented in Table 1.

This data is crucial for its handling, application, and formulation in various experimental and

industrial settings.

Property Value Source
IUPAC Name Propyl hexanoate [1][2]
CAS Number 626-77-7 [1]
Molecular Formula CoH1802

Molecular Weight 158.24 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple, blackberry

Boiling Point 186-187 °C

Melting Point -69 °C

Density 0.867 g/mL at 25 °C

Refractive Index

1.412 at 20 °C

Solubility

Insoluble in water; soluble in

alcohol

logP

~2.9-3.3

Synthesis of Propyl Hexanoate

Propyl hexanoate is primarily synthesized through the esterification of hexanoic acid and

propan-1-ol. This can be achieved via traditional chemical methods or through more

sustainable enzymatic routes.

Chemical Synthesis: Fischer-Speier Esterification

The most common laboratory and industrial method for producing propyl hexanoate is the

Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of
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hexanoic acid and propan-1-ol.

The Fischer esterification is a reversible reaction where a carboxylic acid reacts with an alcohol
in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid, to form an
ester and water. To drive the equilibrium towards the formation of the ester, it is common
practice to use an excess of one of the reactants (usually the less expensive alcohol) or to
remove the water as it is formed.

The following is a general laboratory procedure for the synthesis of propyl hexanoate via
Fischer-Speier esterification.

Materials:

e Hexanoic acid

e Propan-1-ol

o Concentrated sulfuric acid (Hz2SOa4)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Diethyl ether or other suitable extraction solvent

¢ Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

 Rotary evaporator
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Procedure:

In a round-bottom flask, combine one molar equivalent of hexanoic acid with a three to five-
fold molar excess of propan-1-ol.

Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (approximately
1-2% of the total mass of the reactants).

Assemble a reflux apparatus and heat the mixture to reflux for 1-2 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter to remove the drying agent.
Remove the excess propan-1-ol and the extraction solvent using a rotary evaporator.

The resulting crude propyl hexanoate can be further purified by distillation if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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